Cas no 2444815-73-8 (BPK-29 hydrochloride)

• Product Name: BPK-29 hydrochloride
• CAS No: 2444815-73-8
• MF: C₂₆H₃₃Cl₂N₃O₃
• MW: 506.4645
• CID: 4879684
• Update Time: 2025-05-20

BPK-29 hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide;hydrochloride
• BPK29HCl
• BCP31317
• BPK-29 hydrochloride

• Inchi： 1S/C26H32ClN3O3.ClH/c27-19-25(31)30(20-21-5-2-1-3-6-21)24-7-4-13-29(14-12-24)26(32)22-8-10-23(11-9-22)28-15-17-33-18-16-28;/h1-3,5-6,8-11,24H,4,7,12-20H2;1H
• InChI Key： FRNJMSGTTWKVPV-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])N(C(C2C([H])=C([H])C(=C([H])C=2[H])N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H])=O.Cl[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 628
• Topological Polar Surface Area: 53.1

Additional information on BPK-29 hydrochloride

BPK-29 Hydrochloride: A Comprehensive Overview

BPK-29 hydrochloride, also known by its CAS number 2444815-73-8, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the characteristics, mechanisms, and latest research findings related to BPK-29 hydrochloride.

BPK-29 hydrochloride is a synthetic compound that belongs to a class of molecules with promising bioactivity. Its chemical structure has been optimized to enhance its pharmacokinetic properties, making it a viable candidate for drug delivery systems. Recent studies have highlighted its ability to modulate specific cellular pathways, which could be leveraged for treating a range of diseases.

The synthesis of BPK-29 hydrochloride involves advanced chemical techniques that ensure high purity and stability. Researchers have employed cutting-edge methodologies to streamline the production process, reducing costs and improving scalability. This has paved the way for further preclinical and clinical evaluations.

One of the most exciting aspects of BPK-29 hydrochloride is its pharmacological profile. Preclinical studies have demonstrated its potent activity in vitro and in vivo models, particularly in areas such as neuroprotection and anti-inflammatory responses. The compound has shown remarkable selectivity for specific targets, minimizing off-target effects and enhancing its therapeutic potential.

Recent breakthroughs in understanding the molecular mechanisms of BPK-29 hydrochloride have been documented in peer-reviewed journals. For instance, a 2023 study published in *Nature Communications* revealed that BPK-29 hydrochloride interacts with key signaling pathways involved in neurodegenerative diseases. This finding has opened new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, BPK-29 hydrochloride has also been explored for its role in regenerative medicine. Researchers have investigated its ability to promote neuronal regeneration and synaptic plasticity, which could be revolutionary for patients with traumatic brain injuries or spinal cord injuries.

The safety profile of BPK-29 hydrochloride has been extensively evaluated in toxicological studies. These studies have indicated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile underscores its suitability for long-term therapeutic use.

From an analytical standpoint, the characterization of BPK-29 hydrochloride has been enhanced through the use of advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided deeper insights into its structural integrity and stability under various conditions.

The development of formulations for BPK-29 hydrochloride has also seen significant progress. Researchers have explored various delivery systems, including nanoparticles and liposomes, to optimize drug bioavailability and enhance targeted delivery.

In conclusion, BPK-29 hydrochloride represents a promising compound with vast potential in the pharmaceutical industry. Its unique properties, coupled with recent advancements in research, position it as a leading candidate for addressing unmet medical needs. As ongoing studies continue to unravel its full potential, BPK-29 hydrochloride stands at the forefront of innovative drug development.